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Compound of Interest

Compound Name: delta-Damascone

Cat. No.: B1588474

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of delta-Damascone, a
significant fragrance and flavor ingredient. This document details its commercial availability, key
suppliers, and provides insights into its synthesis and analysis for research and development
purposes.

Introduction to delta-Damascone

delta-Damascone, with the CAS number 57378-68-4, is a volatile organic compound prized for
its complex and potent aroma, often described as fruity, floral, and slightly woody with notes of
blackcurrant, rose, and apple.[1] It belongs to the family of rose ketones and is a critical
component in the formulation of fine fragrances, personal care products, and flavorings.[2][3]
Its chemical formula is C13H200, and it has a molecular weight of 192.30 g/mol .[2][4]

Commercial Availability and Suppliers

delta-Damascone is commercially available from a range of global suppliers, catering to both
research and industrial needs. It is typically sold in various grades, from standard industrial
grades to high-purity analytical standards.

Table 1: Major Suppliers of delta-Damascone
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. . Available
Supplier Website . Notes
Grades/Purity
) Suitable for research
_ _ Analytical Standard
Sigma-Aldrich (Merck)  --INVALID-LINK-- and as a reference
(=90.0% GC)
standard.[4]
Specializes in flavor
) ) Food Grade, Kosher,
Vigon International --INVALID-LINK-- Halal and fragrance
ala
ingredients.
Offers various
The Perfumer's quantities for
) --INVALID-LINK-- Perfumery Grade
Apprentice perfumery
applications.[1]
] Manufacturer based in
o ) Industrial and ] ]
Triveni Chemicals --INVALID-LINK-- ) India, supplying to
Chemical Grade ] ) )
various industries.[5]
A platform connecting
ChemicalBook --INVALID-LINK-- 98% min, 99% various Chinese
suppliers.[6]
Chinese manufacturer
ODOWELL --INVALID-LINK-- Fragrance Grade _
of aroma chemicals.
Supplier of flavors,
PDQ Scientific --INVALID-LINK-- Research Grade food additives, and
odors.[7]
_ Distributor of
Analytical Reference o
Cenmed --INVALID-LINK-- laboratory and clinical

Standard

supplies.[8]

Table 2: Quantitative Data and Physical-Chemical Properties of delta-Damascone
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Property Value Source(s)
CAS Number 57378-68-4 [1112][4][71[8]
Molecular Formula C13H200 [2][4]
Molecular Weight 192.30 g/mol [2][4]
Appearance C.:olc')rless to slightly yellow 6]

liquid

Fruity, floral, woody,
Odor blactlfcurrant, rose,y apple s
Boiling Point ~253-264 °C 9]
Flash Point >100 °C [10]
Density ~0.93 g/cm? [9]
Refractive Index (at 20°C) ~1.490 - 1.500 [4]

Purity (Typical)

>90% (Analytical Standard) to
>98% (Commercial Grades)

[4]16]

Experimental Protocols

The following sections provide generalized experimental protocols for the synthesis,

purification, and analysis of delta-Damascone. These are intended as a starting point for

laboratory work and may require optimization based on specific equipment and desired purity.

Synthesis of delta-Damascone

The industrial synthesis of delta-Damascone is typically a two-step process involving a Diels-

Alder reaction followed by an aldol condensation.[11]
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Caption: Synthetic pathway of delta-Damascone.
Methodology:
e Diels-Alder Reaction:
o Reactants: 1,3-Pentadiene and Mesityl Oxide.

o Procedure: The reactants are heated together, often in an autoclave, to facilitate the [4+2]
cycloaddition. The resulting product is an acetyl trimethyl cyclohexene intermediate.
Specific conditions such as temperature and pressure can vary and are often proprietary.

e Aldol Condensation:
o Reactants: Acetyl trimethyl cyclohexene intermediate and Acetaldehyde.

o Catalyst: A basic catalyst is used to promote the condensation reaction.
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o Procedure: The intermediate from the first step is reacted with acetaldehyde in the
presence of a base. This is followed by dehydration to yield delta-Damascone.

Purification Protocol: Fractional Vacuum Distillation

Due to its high boiling point, delta-Damascone is best purified by fractional vacuum distillation
to prevent thermal degradation.

Methodology:

o Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,
a heating mantle with a magnetic stirrer, a fractionating column (e.g., Vigreux), a condenser,
and receiving flasks.

e Procedure:
o The crude delta-Damascone is placed in the distillation flask with a stir bar.
o Avacuum is applied to the system.
o The flask is gently heated while stirring.

o Fractions are collected based on their boiling points at the reduced pressure. Lower
boiling impurities will distill first.

o The main fraction containing delta-Damascone is collected. The temperature and
pressure should be carefully monitored to ensure efficient separation.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the primary analytical technique for the identification and quantification of delta-
Damascone and its isomers.

Methodology:

o Sample Preparation: Dilute the delta-Damascone sample in a suitable solvent (e.g.,
dichloromethane or ethanol) to an appropriate concentration for GC-MS analysis.
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Instrumentation: A gas chromatograph coupled with a mass spectrometer detector is used.
GC Parameters (Example):

o Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5) is typically
used for fragrance analysis.

o Injector Temperature: 250 °C.
o Oven Temperature Program:
= Initial temperature: 50-70 °C, hold for 1-2 minutes.
» Ramp: Increase temperature at a rate of 5-10 °C/minute to 250-280 °C.
» Final hold: Hold at the final temperature for 5-10 minutes.
o Carrier Gas: Helium at a constant flow rate.
MS Parameters (Example):
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

Data Analysis: The resulting chromatogram will show peaks corresponding to different
components in the sample. The mass spectrum of the peak corresponding to delta-
Damascone can be compared to a reference library (e.g., NIST) for confirmation.
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Caption: General experimental workflow for delta-Damascone.

Conclusion

delta-Damascone remains a vital component in the fragrance and flavor industry.
Understanding its commercial landscape and the technical aspects of its synthesis and
analysis is crucial for researchers and developers in this field. The information provided in this
guide serves as a foundational resource for sourcing, handling, and working with this versatile
aroma chemical. For specific applications, it is always recommended to consult the technical
and safety data sheets provided by the respective suppliers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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